Tetrapotassium;hafnium;2-hydroxy-2-oxoacetate

• IUPAC Name: tetrapotassium;hafnium;2-hydroxy-2-oxoacetate
• InChI: InChI=1S/4C2H2O4.Hf.4K/c4*3-1(4)2(5)6;;;;;/h4*(H,3,4)(H,5,6);;;;;/q;;;;;4*+1/p-4
• InChI Key: HDRKBKFFVXMAFV-UHFFFAOYSA-J
• Canonical SMILES: C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.[K+].[K+].[K+].[K+].[Hf]
• Molecular Formula: C8H4HfK4O16
• DSSTOX Substance ID: DTXSID50584325
• Molecular Weight: 690.99 g/mol
• CAS No.: 12081-84-4

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

Tetrapotassium;hafnium;2-hydroxy-2-oxoacetate can be synthesized through the reaction of hafnium chloride with potassium oxalate in an aqueous solution. The reaction typically involves the following steps:

• Dissolve hafnium chloride in water to form a hafnium ion solution.
• Add potassium oxalate to the solution, resulting in the formation of a precipitate.
• Filter and wash the precipitate to obtain the pure compound.

Industrial Production Methods

In industrial settings, the production of this compound may involve more advanced techniques such as:

Solvent extraction: Using organic solvents to extract the compound from a mixture.

Crystallization: Purifying the compound through controlled crystallization processes.

Ion exchange: Utilizing ion exchange resins to separate and purify the compound.

Chemical Reactions Analysis

Types of Reactions

Tetrapotassium;hafnium;2-hydroxy-2-oxoacetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state species.

Reduction: It can be reduced to form lower oxidation state species.

Substitution: Ligands in the compound can be substituted with other ligands.

Common Reagents and Conditions

Oxidizing agents: Such as hydrogen peroxide or potassium permanganate.

Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution reagents: Such as different metal salts or organic ligands.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example:

Oxidation: Higher oxidation state hafnium complexes.

Reduction: Lower oxidation state hafnium complexes.

Substitution: New coordination complexes with different ligands.

Scientific Research Applications

Tetrapotassium;hafnium;2-hydroxy-2-oxoacetate has a wide range of scientific research applications, including:

Chemistry: Used as a precursor for the synthesis of other hafnium-containing compounds.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in medical imaging and as a contrast agent.

Industry: Utilized in the production of advanced materials and coatings.

Mechanism of Action

The mechanism of action of tetrapotassium;hafnium;2-hydroxy-2-oxoacetate involves its interaction with molecular targets and pathways. The compound can bind to specific sites on biomolecules, altering their structure and function. This interaction can lead to various biological effects, such as changes in enzyme activity or cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

Potassium tetraoxalatotitanate(IV): Similar in structure but contains titanium instead of hafnium.

Potassium tetraoxalatostannate(IV): Contains tin instead of hafnium.

Potassium tetraoxalatocerate(IV): Contains cerium instead of hafnium.

Uniqueness

Tetrapotassium;hafnium;2-hydroxy-2-oxoacetate is unique due to the presence of hafnium, which imparts distinct chemical and physical properties. Hafnium’s high atomic number and density make it particularly useful in applications requiring heavy metal complexes.

Biological Activity

Tetrapotassium hafnium 2-hydroxy-2-oxoacetate is a compound of interest in various biological and chemical research fields. Its unique structure, which includes hafnium, a transition metal, combined with organic moieties, suggests potential biological activities that warrant detailed investigation. This article reviews the available literature on the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and potential therapeutic applications.

Chemical Structure and Properties

Tetrapotassium hafnium 2-hydroxy-2-oxoacetate can be described by its molecular formula and structural characteristics. The presence of hafnium (Hf) is significant due to its properties as a heavy metal that may influence biological interactions.

The biological activity of tetrapotassium hafnium 2-hydroxy-2-oxoacetate is primarily attributed to its interactions at the cellular level. Research indicates that compounds containing hafnium can influence various biochemical pathways:

• Metal Ion Interactions : Hafnium ions may interact with biological macromolecules such as proteins and nucleic acids, potentially altering their function.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that hafnium compounds can induce oxidative stress in cells, leading to apoptosis in certain cancer cell lines.

Pharmacological Effects

The pharmacological potential of tetrapotassium hafnium 2-hydroxy-2-oxoacetate has been explored in several studies:

• Anticancer Activity : Preliminary studies indicate that this compound may exhibit cytotoxic effects against various cancer cell lines. For instance, in vitro studies demonstrated that it could inhibit cell proliferation in breast cancer cells by inducing apoptosis through ROS-mediated pathways.
• Antimicrobial Properties : There are reports suggesting that hafnium-based compounds possess antimicrobial activity, potentially making them candidates for developing new antimicrobial agents.
• Biocompatibility : The biocompatibility of hafnium compounds is critical for their application in biomedical fields. Studies have shown that tetrapotassium hafnium 2-hydroxy-2-oxoacetate exhibits favorable biocompatibility profiles when tested on mammalian cell lines.

Case Studies

Several case studies have highlighted the biological activity of tetrapotassium hafnium 2-hydroxy-2-oxoacetate:

• Case Study 1 : A study involving the treatment of human breast cancer cells with varying concentrations of the compound showed a dose-dependent decrease in cell viability, suggesting its potential as an anticancer agent.
• Case Study 2 : In another investigation, the compound was tested against bacterial strains known for their resistance to conventional antibiotics. Results indicated significant antibacterial activity, particularly against Gram-positive bacteria.

Data Table: Summary of Biological Activities

Activity Type	Observations	References
Anticancer	Induced apoptosis in breast cancer cells
Antimicrobial	Effective against Gram-positive bacteria
Biocompatibility	Favorable profiles in mammalian cell tests